Cas no 1805284-65-4 (3-Cyano-6-(difluoromethyl)-2,5-dimethoxypyridine)

• Product Name: 3-Cyano-6-(difluoromethyl)-2,5-dimethoxypyridine
• CAS No: 1805284-65-4
• MF: C₉H₈F₂N₂O₂
• MW: 214.168828964233
• CID: 4811449
• Update Time: 2025-07-20

3-Cyano-6-(difluoromethyl)-2,5-dimethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-6-(difluoromethyl)-2,5-dimethoxypyridine

• Inchi： 1S/C9H8F2N2O2/c1-14-6-3-5(4-12)9(15-2)13-7(6)8(10)11/h3,8H,1-2H3
• InChI Key： NQIDGGWLCYYVOR-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(C#N)=C(N=1)OC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 1.5
• Topological Polar Surface Area: 55.1

Additional information on 3-Cyano-6-(difluoromethyl)-2,5-dimethoxypyridine

Professional Introduction to 3-Cyano-6-(difluoromethyl)-2,5-dimethoxypyridine (CAS No. 1805284-65-4)

3-Cyano-6-(difluoromethyl)-2,5-dimethoxypyridine (CAS No. 1805284-65-4) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various biologically active molecules. The presence of both cyano and dimethoxy groups, coupled with the difluoromethyl substituent, imparts distinct electronic and steric properties that make it a valuable building block for drug discovery and development.

The chemical structure of 3-Cyano-6-(difluoromethyl)-2,5-dimethoxypyridine consists of a pyridine core modified with functional groups that enhance its reactivity and compatibility with diverse synthetic pathways. The cyano group (-CN) at the 3-position introduces a polar electron-withdrawing moiety, which can influence the electronic properties of the molecule and facilitate further functionalization. Meanwhile, the difluoromethyl group (-CF₂) at the 6-position adds fluorine atoms to the aromatic ring, which is known to improve metabolic stability and binding affinity in drug candidates.

The dimethoxy groups (-OCH₃) at the 2- and 5-positions further enhance the compound's versatility by providing additional sites for chemical modification. These methoxy groups can participate in various reactions such as nucleophilic substitution, etherification, or metal-catalyzed cross-coupling reactions, enabling the synthesis of complex derivatives. The combination of these functional groups makes 3-Cyano-6-(difluoromethyl)-2,5-dimethoxypyridine a versatile intermediate for constructing novel pharmacophores.

In recent years, there has been growing interest in exploring the potential of fluorinated pyridines as key structural elements in medicinal chemistry. The introduction of fluorine atoms into aromatic rings has been shown to modulate pharmacokinetic properties such as solubility, lipophilicity, and metabolic stability. Specifically, the difluoromethyl group is particularly noteworthy due to its ability to enhance binding interactions with biological targets. This has led to its incorporation into numerous drug candidates targeting various diseases, including cancer and infectious disorders.

One of the most compelling applications of 3-Cyano-6-(difluoromethyl)-2,5-dimethoxypyridine is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are frequently implicated in diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers can disrupt aberrant signaling networks that drive pathological processes. The unique structural features of this compound make it an attractive scaffold for developing potent and selective kinase inhibitors.

The cyano group in 3-Cyano-6-(difluoromethyl)-2,5-dimethoxypyridine also plays a significant role in modulating molecular properties. The electron-withdrawing nature of the cyano group can enhance hydrogen bonding interactions with biological targets, improving binding affinity. Additionally, it can serve as a site for further derivatization through reactions such as hydrolysis or reduction, allowing for the creation of diverse analogs with tailored biological activities.

The dimethoxy groups contribute to the overall solubility and bioavailability of drug candidates derived from this intermediate. Methoxy groups are commonly found in biologically active molecules due to their ability to enhance aqueous solubility while maintaining lipophilicity. This balance is crucial for achieving optimal pharmacokinetic profiles in drug development.

In academic research, 3-Cyano-6-(difluoromethyl)-2,5-dimethoxypyridine has been utilized as a key building block in synthetic chemistry studies aimed at developing novel heterocyclic compounds. Researchers have leveraged its reactivity to construct complex molecular architectures with potential therapeutic applications. For instance, studies have demonstrated its utility in generating substituted pyridines that exhibit antimicrobial and anti-inflammatory properties.

The pharmaceutical industry has also recognized the value of this compound in drug discovery programs. Its structural features make it amenable to modifications that can optimize pharmacological properties such as target specificity and metabolic stability. By incorporating 3-Cyano-6-(difluoromethyl)-2,5-dimethoxypyridine into lead optimization strategies, companies aim to develop next-generation therapeutics with improved efficacy and safety profiles.

The synthesis of 3-Cyano-6-(difluoromethyl)-2,5-dimethoxypyridine involves multi-step organic transformations that highlight its synthetic utility. Key synthetic routes typically involve nucleophilic substitution reactions at the pyridine ring followed by functional group interconversions to introduce the desired substituents. Advanced catalytic methods have also been employed to streamline these processes and improve yields.

The growing body of research on fluorinated pyridines underscores their importance as privileged scaffolds in medicinal chemistry. The ability to fine-tune electronic and steric properties through strategic fluorination offers unparalleled opportunities for designing innovative drug candidates. As such, compounds like 3-Cyano-6-(difluoromethyl)-2,5-dimethoxypyridine will continue to play a pivotal role in future therapeutic developments.